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Compound of Interest

Compound Name: Antitumor agent-28

Cat. No.: B12428166

Technical Support Center: Antitumor Agent-28

To provide you with the most accurate and relevant technical support, it is crucial to first identify
the specific "Antitumor agent-28" you are working with. Our initial research has identified at
least three distinct compounds referred to by this name, each with different chemical properties
and handling requirements.

Please select the compound you are using from the options below to access the tailored
troubleshooting guides and FAQs.

Please Identify Your Compound
« Antitumor agent-28 (ATM Kinase Inhibitor)

o CAS Number: 2097499-67-5

o Chemical Formula: C25H32N604S

o Mechanism of Action: Selectively inhibits ataxia telangiectasia mutated (ATM) kinase.[1]
e Antitumor agent-28 (Oridonin Derivative)

o CAS Number: 2768083-57-2

o Chemical Formula: C28H33NO6
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o Reported Activity: Shows good antitumor activity in H22 allogeneic mice and has high
inhibitory potency in K562 cells.[2]

o Antitumor agent-28 (p28 Peptide)
o Also Known As: p28, Azurin-p28 (NSC745104)
o Description: A 28-amino acid peptide derived from the bacterial protein azurin.[3]

o Mechanism of Action: A multi-target agent that can induce cell-cycle arrest and apoptosis
by increasing p53 levels.[3][4][5]

Once you have identified the correct compound, we can provide a detailed technical support
center including:

e Solubility Data and Protocols: Information on the solubility of the specific Antitumor agent-
28 in various common laboratory solvents.

e Troubleshooting Guides for Common Solubility Issues: Step-by-step solutions for problems
such as precipitation, incomplete dissolution, and instability in solution.

o Frequently Asked Questions (FAQs): Addressing common queries related to the handling
and use of the compound in experimental settings.

o Experimental Protocols and Visualizations: Detailed methodologies and diagrams for
relevant experimental workflows and signaling pathways.

We look forward to your feedback to provide the specific information you need for your
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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